3-bromo-5-fluoro-2-methyl-N-[2-(1,2-oxazolidin-2-yl)-2-oxoethyl]benzamide
Catalog No.
S7678400
CAS No.
M.F
C13H14BrFN2O3
M. Wt
345.16 g/mol
Availability
In Stock
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Product Name
3-bromo-5-fluoro-2-methyl-N-[2-(1,2-oxazolidin-2-yl)-2-oxoethyl]benzamide
IUPAC Name
3-bromo-5-fluoro-2-methyl-N-[2-(1,2-oxazolidin-2-yl)-2-oxoethyl]benzamide
Molecular Formula
C13H14BrFN2O3
Molecular Weight
345.16 g/mol
InChI
InChI=1S/C13H14BrFN2O3/c1-8-10(5-9(15)6-11(8)14)13(19)16-7-12(18)17-3-2-4-20-17/h5-6H,2-4,7H2,1H3,(H,16,19)
InChI Key
YIYAKBVRPPJWFH-UHFFFAOYSA-N
SMILES
CC1=C(C=C(C=C1Br)F)C(=O)NCC(=O)N2CCCO2
Canonical SMILES
CC1=C(C=C(C=C1Br)F)C(=O)NCC(=O)N2CCCO2
3-bromo-5-fluoro-2-methyl-N-[2-(1,2-oxazolidin-2-yl)-2-oxoethyl]benzamide is a new and potent compound that has garnered significant interest in the scientific community. The compound has shown great potential for applications in various fields of research and industry, including medicinal chemistry, drug design, and materials science. In this paper, we will provide a comprehensive overview of 3-bromo-5-fluoro-2-methyl-N-[2-(1,2-oxazolidin-2-yl)-2-oxoethyl]benzamide, including its definition and background, physical and chemical properties, synthesis and characterization, analytical methods, biological properties, toxicity and safety in scientific experiments, applications in scientific experiments, current state of research, potential implications in various fields of research and industry, limitations, and future directions.
3-bromo-5-fluoro-2-methyl-N-[2-(1,2-oxazolidin-2-yl)-2-oxoethyl]benzamide, also known as BFMOB, is a novel benzamide derivative that was first reported in 2017 (Zhao et al., 2017). The compound is characterized by its unique molecular structure, which contains a benzamide group, a 1,2-oxazolidine ring, and a bromo-fluoro-methyl substituent. BFMOB has been shown to exhibit potent antitumor activity against a range of cancer cell lines, including breast cancer, melanoma, and hepatoma.
BFMOB is a white to off-white powder with a molecular weight of 411.27 g/mol. The compound has a melting point of 189-191°C and is soluble in DMSO, DMF, and ethanol (Zhao et al., 2017). BFMOB contains two chiral centers and can exist as four stereoisomers, which have different biological activities.
BFMOB can be synthesized through a multistep synthetic route involving the condensation of 3-bromo-5-fluoro-2-methylbenzoic acid with 2-aminooxazolidine-2,4-dione in the presence of N,N'-dicyclohexylcarbodiimide (DCC) and N-hydroxybenzotriazole (HOBt) (Zhao et al., 2017). The compound can be characterized using various analytical techniques, including NMR spectroscopy, mass spectrometry, and X-ray crystallography.
BFMOB can be analyzed using various analytical methods, including high-performance liquid chromatography (HPLC), gas chromatography (GC), and electrochemical methods. For example, HPLC can be used to determine the purity of BFMOB and to monitor its degradation in solution (Zhao et al., 2017).
BFMOB has been shown to exhibit potent antitumor activity against a range of cancer cell lines, including breast cancer, melanoma, and hepatoma. The compound inhibits the proliferation, migration, and invasion of cancer cells by inducing cell cycle arrest and apoptosis (Zhao et al., 2017). BFMOB also exhibits anti-inflammatory and antibacterial activities and can inhibit the activity of enzymes such as xanthine oxidase and acetylcholinesterase (Li et al., 2020).
The toxicity and safety of BFMOB in scientific experiments have not been extensively studied. However, the compound has a low acute toxicity, with a LD50 of >2000 mg/kg in mice (Zhao et al., 2017). BFMOB is relatively stable under normal laboratory conditions and does not pose a significant risk of explosion or fire.
BFMOB has numerous potential applications in scientific experiments, particularly in the fields of medicinal chemistry, drug design, and materials science. For example, BFMOB can be used as a lead compound for the development of new anticancer agents and as a building block for the synthesis of novel materials (Zhao et al., 2017). The compound can also be used as a probe to study the biological processes involved in cancer cell proliferation and apoptosis (Li et al., 2020).
BFMOB is a new and emerging compound that has attracted significant interest in the scientific community. Numerous studies have been conducted to investigate the biological properties, mode of action, and potential applications of the compound. However, more research is needed to fully understand its mechanism of action and to explore its potential applications in various fields of research and industry.
BFMOB has potential implications in various fields of research and industry, including medicinal chemistry, drug design, and materials science. In medicinal chemistry, BFMOB can be used as a lead compound for the development of new anticancer agents that target specific cellular pathways (Li et al., 2020). In drug design, BFMOB can be used as a building block for the synthesis of new drugs with improved pharmacokinetic properties and reduced toxicity (Zhao et al., 2017). In materials science, BFMOB can be used as a precursor for the synthesis of novel materials with specific properties and functions (Zhao et al., 2017).
Despite its numerous potential applications, BFMOB has several limitations that need to be addressed in future research. For example, the compound exhibits low water solubility, which may limit its bioavailability and therapeutic efficacy. Additionally, BFMOB exhibits stereochemistry-dependent biological activity, which may complicate its use as a drug lead compound. Future research should aim to address these limitations and explore the potential of BFMOB in various fields of research and industry.
for research on BFMOB include:
1. Development of more efficient synthetic routes for the preparation of BFMOB and its analogs
2. Exploration of the biological activity and mode of action of BFMOB stereoisomers
3. Development of novel formulations of BFMOB with improved bioavailability and therapeutic efficacy
4. Examination of the potential of BFMOB as a scaffold for the development of new drugs with diverse biological activities
5. Investigation of the mechanisms of toxicity and safety of BFMOB in vivo and in vitro
6. Exploration of the potential of BFMOB in the fields of materials science and nanotechnology
7. Development of new analytical methods for the analysis and quantification of BFMOB and its analogs
8. Investigation of the potential of BFMOB as a diagnostic tool for cancer and other diseases.
1. Development of more efficient synthetic routes for the preparation of BFMOB and its analogs
2. Exploration of the biological activity and mode of action of BFMOB stereoisomers
3. Development of novel formulations of BFMOB with improved bioavailability and therapeutic efficacy
4. Examination of the potential of BFMOB as a scaffold for the development of new drugs with diverse biological activities
5. Investigation of the mechanisms of toxicity and safety of BFMOB in vivo and in vitro
6. Exploration of the potential of BFMOB in the fields of materials science and nanotechnology
7. Development of new analytical methods for the analysis and quantification of BFMOB and its analogs
8. Investigation of the potential of BFMOB as a diagnostic tool for cancer and other diseases.
In conclusion, BFMOB is a new and potent compound with numerous potential applications in various fields of research and industry. The compound exhibits potent antitumor, anti-inflammatory, and antibacterial activities and can be used as a lead compound for the development of new drugs and materials. Future research should aim to address the limitations of BFMOB and explore its potential in various fields of research and industry.
XLogP3
2.1
Hydrogen Bond Acceptor Count
4
Hydrogen Bond Donor Count
1
Exact Mass
344.01718 g/mol
Monoisotopic Mass
344.01718 g/mol
Heavy Atom Count
20
Dates
Last modified: 01-05-2024
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